N-(4-benzoylphenyl)-4-ethylbenzamide

• Molecular Formula: C22H19NO2
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-(4-benzoylphenyl)-4-ethylbenzamide
• InChI: InChI=1S/C22H19NO2/c1-2-16-8-10-19(11-9-16)22(25)23-20-14-12-18(13-15-20)21(24)17-6-4-3-5-7-17/h3-15H,2H2,1H3,(H,23,25)
• InChI Key: ILOHEYBQDBDPFL-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C3=CC=CC=C3

Description

N-(4-benzoylphenyl)-4-ethylbenzamide, also known as BPBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPBA is a white crystalline solid that belongs to the class of benzamides. It has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

N-(4-benzoylphenyl)-4-ethylbenzamide has been shown to inhibit the activity of different enzymes, such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to interact with different receptors, such as dopamine D2 and serotonin 5-HT2A receptors. The mechanism of action of N-(4-benzoylphenyl)-4-ethylbenzamide is still under investigation, and further studies are needed to elucidate its molecular targets and pathways.
Biochemical and Physiological Effects:
N-(4-benzoylphenyl)-4-ethylbenzamide has been shown to have different biochemical and physiological effects, depending on the dose and route of administration. In vitro studies have shown that N-(4-benzoylphenyl)-4-ethylbenzamide can induce apoptosis and cell cycle arrest in different cancer cell lines. In vivo studies have shown that N-(4-benzoylphenyl)-4-ethylbenzamide can improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease. However, the safety and toxicity of N-(4-benzoylphenyl)-4-ethylbenzamide need to be further evaluated before its clinical application.

Advantages and Limitations for Lab Experiments

N-(4-benzoylphenyl)-4-ethylbenzamide has several advantages for lab experiments, such as its high purity, stability, and solubility in different solvents. It can also be easily synthesized using different methods and can be modified to obtain different derivatives with specific properties. However, N-(4-benzoylphenyl)-4-ethylbenzamide has some limitations, such as its high cost, low yield, and potential toxicity, which may affect its practical application in certain experiments.

Future Directions

N-(4-benzoylphenyl)-4-ethylbenzamide has several potential future directions, including the development of new drugs for the treatment of different diseases, the synthesis of new organic materials with specific properties, and the investigation of its molecular targets and pathways. Some possible future directions include the synthesis of N-(4-benzoylphenyl)-4-ethylbenzamide derivatives with improved bioavailability and selectivity, the investigation of its role in the regulation of neurotransmitters and hormones, and the development of new analytical methods for its detection and quantification. Further studies are needed to explore the full potential of N-(4-benzoylphenyl)-4-ethylbenzamide in different fields and to address the challenges and limitations associated with its use.

Synthesis Methods

N-(4-benzoylphenyl)-4-ethylbenzamide can be synthesized using different methods, including the reaction of 4-benzoylbenzoic acid with 4-ethylaminobenzoyl chloride in the presence of a base, such as triethylamine. The reaction mixture is stirred at room temperature, and the product is obtained by filtration and recrystallization. Other methods involve the use of different reagents, such as acetic anhydride, sodium hydride, and p-toluenesulfonic acid.

Scientific Research Applications

N-(4-benzoylphenyl)-4-ethylbenzamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(4-benzoylphenyl)-4-ethylbenzamide has been investigated as a potential drug candidate for the treatment of different diseases, such as cancer, Alzheimer's, and Parkinson's. In material science, N-(4-benzoylphenyl)-4-ethylbenzamide has been used as a building block for the synthesis of different organic materials, such as polymers and liquid crystals. In analytical chemistry, N-(4-benzoylphenyl)-4-ethylbenzamide has been used as a chiral selector for the separation of different enantiomers.